Cas no 2168382-31-6 (2-(2-Chloropyrimidin-4-yl)propanoic acid)

• Product Name: 2-(2-Chloropyrimidin-4-yl)propanoic acid
• CAS No: 2168382-31-6
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• CID: 6794393
• PubChem ID: 155895222
• Update Time: 2024-09-13

2-(2-Chloropyrimidin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• starbld0044563
• 2168382-31-6
• 2-(2-Chloropyrimidin-4-yl)propanoic acid

• Inchi： 1S/C7H7ClN2O2/c1-4(6(11)12)5-2-3-9-7(8)10-5/h2-4H,1H3,(H,11,12)
• InChI Key： VILDAGRVYZNUGZ-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(C(C(=O)O)C)=N1

Computed Properties

• Exact Mass: 186.0196052g/mol
• Monoisotopic Mass: 186.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.1Ų